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Compound of Interest

Compound Name: PF-06835919

Cat. No.: B610014 Get Quote

For researchers and scientists handling PF-06835919, a potent ketohexokinase (KHK)

inhibitor, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. While PF-06835919 is not classified as a hazardous substance

according to the Globally Harmonized System (GHS), adherence to standard chemical disposal

protocols is essential to maintain a safe research environment.[1] This guide provides detailed

procedures for the safe disposal of PF-06835919, aligning with best practices for laboratory

chemical waste management.

I. Chemical and Safety Data Overview
A thorough understanding of the chemical properties and safety profile of PF-06835919 is

fundamental to its safe handling and disposal.

Table 1: Chemical Identification and Properties
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Identifier Value

Chemical Name

(1α,5α,6α)-3-[2-[(2S)-2-methyl-1-azetidinyl]-6-

(trifluoromethyl)-4-pyrimidinyl]-3-

azabicyclo[3.1.0]hexane-6-acetic acid

Synonyms Ketohexokinase Inhibitor 1

CAS Number 2102501-84-6

Molecular Formula C₁₆H₁₉F₃N₄O₂

Molecular Weight 356.3 g/mol

Solubility

DMSO: 100 mg/mL (280.63 mM; requires

ultrasonic)[2]Acetonitrile: 0.1-1 mg/mL (Slightly

soluble)[3]Water: Not specified, but likely low

solubility based on structure

Table 2: Safety and Hazard Information
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Parameter Value

GHS Classification Not classified as hazardous[1]

Hazard Pictograms None[1]

Signal Word None[1]

Hazard Statements None[1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0[1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0[1]

First Aid Measures

General: No special measures required.

[1]Inhalation: Supply fresh air; consult a doctor

in case of complaints.[1]Skin Contact: Generally

does not irritate the skin.[1]Eye Contact: Rinse

opened eye for several minutes under running

water.[1]Ingestion: If symptoms persist, consult

a doctor.[1]

Personal Protective Equipment (PPE)

Standard laboratory gloves, safety glasses, and

a lab coat are recommended as per usual

precautionary measures for handling chemicals.

[1]

II. Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the disposal of PF-06835919 in a

laboratory setting. This procedure is based on general best practices for non-hazardous

chemical waste.

Experimental Protocol: Disposal of PF-06835919

Decontamination of Labware:

All glassware, spatulas, and other equipment that have come into contact with PF-
06835919 should be thoroughly rinsed with an appropriate solvent. Given its solubility,

dimethyl sulfoxide (DMSO) or acetonitrile can be used for the initial rinse.
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Collect the initial solvent rinse in a designated chemical waste container.

Following the solvent rinse, wash the labware with soap and water.

Disposal of Unused Solid PF-06835919:

Unused or expired solid PF-06835919 should be collected in a clearly labeled waste

container. The label should include the chemical name ("PF-06835919") and the text "For

Chemical Waste Disposal."

Do not mix with other chemical waste unless compatibility is confirmed.

Disposal of Solutions Containing PF-06835919:

Solutions of PF-06835919, including experimental residues and collected solvent rinses,

should be placed in a designated, sealed, and clearly labeled liquid chemical waste

container.

The label should specify the chemical name ("PF-06835919") and the solvent used (e.g.,

"PF-06835919 in DMSO").

Waste Collection and Storage:

Store the sealed waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Follow your institution's guidelines for the storage of chemical waste.

Final Disposal:

Arrange for the collection of the chemical waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.

Provide the EHS or disposal contractor with the Safety Data Sheet (SDS) for PF-
06835919.

III. Disposal Decision Workflow
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The following diagram illustrates the logical steps for making decisions regarding the proper

disposal of PF-06835919 and associated materials.

Start: PF-06835919 for Disposal

Assess Form of Waste

Solid PF-06835919

Solid

Solution of PF-06835919

Liquid

Contaminated Labware

Contaminated
Material

Collect in Labeled
Solid Waste Container

Collect in Labeled
Liquid Waste Container

Rinse with Appropriate Solvent
(e.g., DMSO, Acetonitrile)

Store Waste in Designated Area

Collect Rinse in Liquid
Waste Container Wash with Soap and Water

Contact EHS for Pickup

End: Proper Disposal Complete
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Click to download full resolution via product page

Caption: Disposal workflow for PF-06835919.

IV. Key Considerations and Best Practices
Consult Institutional Guidelines: Always prioritize and follow your institution's specific

chemical hygiene and waste disposal protocols.

Avoid Sewer Disposal: Do not dispose of PF-06835919, or solutions containing it, down the

drain. While not classified as hazardous, this practice is not environmentally sound for

synthetic chemical compounds.

Maintain Records: Keep accurate records of the chemical waste you generate, including the

identity and quantity of PF-06835919.

Training: Ensure all laboratory personnel handling PF-06835919 are trained on its properties

and the proper disposal procedures.

By adhering to these guidelines, researchers can ensure the safe and responsible disposal of

PF-06835919, contributing to a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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